Cas no 85559-98-4 (3-Pentanone,O-[(methylamino)carbonyl]oxime (9CI))

• Product Name: 3-Pentanone,O-[(methylamino)carbonyl]oxime (9CI)
• CAS No: 85559-98-4
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 731852
• Update Time: 2024-01-31

3-Pentanone,O-[(methylamino)carbonyl]oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,O-[(methylamino)carbonyl]oxime (9CI)
• (pentan-3-ylideneamino) N-methylcarbamate
• 3-Pentanone, O-[(methylamino)carbonyl]oxime (9CI)

• Inchi： 1S/C7H14N2O2/c1-4-6(5-2)9-11-7(10)8-3/h4-5H2,1-3H3,(H,8,10)
• InChI Key： PAPRITUKRFLAIZ-UHFFFAOYSA-N
• SMILES： CC/C(=N/OC(NC)=O)/CC

Computed Properties

• Exact Mass: 158.105528
• Monoisotopic Mass: 158.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.01
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.459
• pka: 14.22±0.46(Predicted)